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Compound of Interest

Compound Name: N-Hydroxysertraline
Cat. No.: B12326528
Get Quote
\ J

Part 1: Executive Safety Summary & Hazard
Profile[1]

N-Hydroxysertraline is a pharmacologically active metabolite of sertraline.[1] While not
classified as a P-listed or U-listed acute hazardous waste under the Resource Conservation
and Recovery Act (RCRA), it possesses significant aquatic toxicity and bioactive properties that
mandate strict containment.

Core Directive: Under no circumstances shall N-Hydroxysertraline or its residues be
discharged into municipal sewer systems.[1] Disposal must follow a "Zero-Drain" policy to
comply with EPA 40 CFR Part 266 Subpart P (Pharmaceutical Waste Sewer Ban).

Chemical Hazard Classification (GHS)
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enclosure.

Part 2: Regulatory Framework & Waste

Characterization[1][5]

Proper disposal requires accurate characterization.[5] N-Hydroxysertraline falls into the

category of Non-RCRA Hazardous Pharmaceutical Waste in most jurisdictions, but it must be

managed with the rigor of hazardous waste to prevent environmental contamination.

Regulatory Decision Matrix

 RCRA Status: Non-Listed (Not P-list or U-list).

e Characteristic Waste Check:

o

o

Corrosivity (D002): No.[6][7]

[¢]

Reactivity (D003): No.[6][7]

[¢]

[1]

Ignitability (D001): No (unless in flammable solvent).

Toxicity (D004-D043): Not chemically equivalent to regulated heavy metals or pesticides.

 Final Classification:Non-RCRA Regulated Pharmaceutical Waste.[1]
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o Disposal Method: Incineration (Waste-to-Energy).[1]

o Note: If dissolved in a hazardous solvent (e.g., Methanol, Acetonitrile), the waste defaults
to the solvent's hazardous classification (e.g., D001 Ignitable).

Part 3: Waste Segregation Logic (Visualized)

The following decision tree illustrates the segregation logic for N-Hydroxysertraline waste
streams.
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Figure 1: Waste segregation decision tree ensuring all streams ultimately reach incineration.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12326528/docs?utm_src=pdf-body-img#n-hydroxysertraline-disposal-procedures-a-technical-guide
https://axios-research.com/n-hydroxy-sertraline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12326528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Powders)

Applicability: Expired reference standards, spilled powder, or synthesized bulk material.

¢ Primary Containment: Transfer the solid substance into a screw-top jar or a heavy-duty
polyethylene bag.[1] Double-bagging is required for amounts exceeding 1 gram.

o Labeling: Apply a "Non-RCRA Pharmaceutical Waste" label.

o Mandatory Text: "Contains N-Hydroxysertraline.[1][7][8][9][10] TOXIC TO AQUATIC
LIFE.[3][11][12] DO NOT FLUSH."

o Bin Selection: Place the sealed container into the Blue Pharmaceutical Waste Bin (or white
bucket with blue lid, depending on vendor).

o Note: Do not use the Red Biohazard bin (sharps/infectious) unless the substance is mixed
with biological fluids.

Protocol B: Liquid Waste (HPLC Effluent & Mother
Liquor)

Applicability: Reaction mixtures or analytical samples dissolved in solvents.[1]
» Solvent Identification: Determine the primary solvent.[1]

o Scenario 1 (Organic Solvents): If dissolved in Methanol, Acetonitrile, or DMSO, manage as
RCRA Hazardous Solvent Waste.

o Scenario 2 (Aqueous): If dissolved in water/buffer, manage as Non-RCRA Pharmaceutical
Liquid.

» Collection: Pour into the appropriate Satellite Accumulation Area (SAA) carboy.
o Crucial: Ensure the carboy is compatible (HDPE or Glass).

o Labeling: Tag the carboy with the specific constituents.
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o Example: "90% Acetonitrile, 10% Water, <0.1% N-Hydroxysertraline."

Protocol C: Contaminated Debris (Trace Waste)

Applicability: Gloves, weigh boats, pipettes, and paper towels.
e Gross Contamination Check:
o Visible Powder: Dispose of as Solid Waste (Protocol A).

o Trace/No Visible Residue: Dispose of in the Blue Pharmaceutical Waste Bin or a
dedicated chemically contaminated debris bin.

o Glassware: Triple rinse glassware with a suitable solvent. Collect the first rinse as Liquid
Waste (Protocol B). The rinsed glass can then be washed normally or discarded in a glass
bin.

Part 5: Emergency Spill Response
Scenario: Dry powder spill of N-Hydroxysertraline on a benchtop.
 |solate: Alert nearby personnel. Mark the area.

o PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety glasses, and an
NO95 respirator or half-face respirator if outside a fume hood to prevent inhalation of dust.

o Containment: Cover the spill with a damp paper towel to prevent dust generation. Do not dry

sweep.
o Cleanup:

o Wipe up the powder using the damp towels.

o Clean the surface with a soap/water solution followed by an alcohol wipe.

o Disposal: Place all cleanup materials (towels, gloves) into a sealable bag and dispose of as
Solid Pharmaceutical Waste (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [N-Hydroxysertraline Disposal Procedures: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12326528/docs#n-hydroxysertraline-disposal-
procedures-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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